(3-(furan-2-yl)-1H-pyrazol-5-yl)(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: [5-(furan-2-yl)-1H-pyrazol-3-yl]-[3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C18H14N6O3/c25-18(14-8-13(21-22-14)15-5-3-7-26-15)24-9-11(10-24)17-20-16(23-27-17)12-4-1-2-6-19-12/h1-8,11H,9-10H2,(H,21,22)
• InChI Key: CPIGTHMDERFDQN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NNC(=C2)C3=CC=CO3)C4=NC(=NO4)C5=CC=CC=N5
• Molecular Formula: C18H14N6O3
• Molecular Weight: 362.3 g/mol

Description

(3-(furan-2-yl)-1H-pyrazol-5-yl)(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H14N6O3 and its molecular weight is 362.349. The purity is usually 95%.
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Scientific Research Applications

Cytochrome P450 Inhibitors

Compounds containing elements of the furan and pyrazole rings have been evaluated for their potential as selective inhibitors of cytochrome P450 isoforms. These enzymes are crucial for the metabolism of many drugs, and selective inhibition can help in understanding drug interactions and in the development of new therapeutic agents with fewer side effects (Khojasteh et al., 2011).

Biological Activities of Heterocyclic Compounds

The oxadiazole moiety, similar to the one in the given compound, exhibits a wide range of biological activities. Compounds with oxadiazole structures have been studied for their anti-diabetic, anti-viral, anti-microbial, and anticancer properties. These activities highlight the potential for developing new drugs based on this scaffold (Jalhan et al., 2017).

Antitubercular Activity

Research on isonicotinoylhydrazinecarboxamide derivatives, closely related to the given compound, has shown promising antitubercular activity against various mycobacterial strains. This indicates the potential for developing new treatments for tuberculosis using compounds with similar structures (Asif, 2014).

Nucleobase, Nucleoside, and Analogues Development

The inclusion of furan and pyrazole rings in the structures of nucleobases and nucleosides, as seen in the given compound, plays a significant role in medicinal chemistry. These modifications have shown promise in antiviral, antitumor, and antimycobacterial therapies, underscoring the importance of such heterocycles in drug design (Ostrowski, 2022).

Therapeutic Worth of 1,3,4-Oxadiazole Compounds

1,3,4-Oxadiazole derivatives, similar to the oxadiazole component of the compound , have been extensively studied for their therapeutic potential in treating various diseases. This research underscores the versatility and importance of the 1,3,4-oxadiazole ring in developing new medicinal agents (Verma et al., 2019).

Mechanism of Action

Target of action

The compound (3-(furan-2-yl)-1H-pyrazol-5-yl)(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone contains several functional groups that are commonly found in bioactive molecules. For instance, the pyrazole and oxadiazole rings are often found in compounds with various biological activities . .

Biochemical pathways

Again, without specific studies, it’s hard to predict the exact biochemical pathways that this compound might affect. Compounds with similar functional groups have been found to affect a wide range of biochemical pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the specific biological system in which it is used. For instance, the furan ring in the compound might enhance its lipophilicity, potentially affecting its absorption and distribution .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For instance, the stability of the furan ring in the compound might be affected by acidic or basic conditions .